Cas no 1823266-65-4 (CJJLPBIOTMPNRZ-UHFFFAOYSA-N)
CJJLPBIOTMPNRZ-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
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- CJJLPBIOTMPNRZ-UHFFFAOYSA-N
- Thiazolo[5,4-c]pyridine-5(4H)-carboxylic acid, 2-bromo-6,7-dihydro-, phenylmethyl ester
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- Inchi: 1S/C14H13BrN2O2S/c15-13-16-11-6-7-17(8-12(11)20-13)14(18)19-9-10-4-2-1-3-5-10/h1-5H,6-9H2
- InChI Key: CJJLPBIOTMPNRZ-UHFFFAOYSA-N
- SMILES: C1N(C(OCC2=CC=CC=C2)=O)CCC2N=C(Br)SC1=2
Experimental Properties
- Density: 1.573±0.06 g/cm3(Predicted)
- Boiling Point: 478.1±45.0 °C(Predicted)
- pka: 1.21±0.20(Predicted)
CJJLPBIOTMPNRZ-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12713185-0.05g |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 0.05g |
$1020.0 | 2023-05-25 | ||
| Enamine | EN300-12713185-0.1g |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 0.1g |
$1068.0 | 2023-05-25 | ||
| Enamine | EN300-12713185-0.25g |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 0.25g |
$1117.0 | 2023-05-25 | ||
| Enamine | EN300-12713185-0.5g |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 0.5g |
$1165.0 | 2023-05-25 | ||
| Enamine | EN300-12713185-1.0g |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 1g |
$1214.0 | 2023-05-25 | ||
| Enamine | EN300-12713185-2.5g |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 2.5g |
$2379.0 | 2023-05-25 | ||
| Enamine | EN300-12713185-5.0g |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 5g |
$3520.0 | 2023-05-25 | ||
| Enamine | EN300-12713185-10.0g |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 10g |
$5221.0 | 2023-05-25 | ||
| Enamine | EN300-12713185-50mg |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 50mg |
$1020.0 | 2023-10-02 | ||
| Enamine | EN300-12713185-100mg |
benzyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate |
1823266-65-4 | 100mg |
$1068.0 | 2023-10-02 |
CJJLPBIOTMPNRZ-UHFFFAOYSA-N Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on CJJLPBIOTMPNRZ-UHFFFAOYSA-N
Introduction to Compound with CAS No. 1823266-65-4 and Product Name: CJJLPBIOTMPNRZ-UHFFFAOYSA-N
The compound with the CAS number 1823266-65-4 and the product name CJJLPBIOTMPNRZ-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of this compound, as elucidated by advanced spectroscopic techniques, exhibits a complex arrangement of functional groups that contribute to its distinctive chemical behavior.
Recent studies have highlighted the compound's role in modulating biological pathways associated with inflammation and oxidative stress. In particular, the presence of specific heterocyclic rings and aromatic substituents in its molecular framework suggests that it may interact with multiple targets within cellular systems. This multitarget interaction is a key feature that makes the compound a promising candidate for further investigation in drug discovery.
One of the most intriguing aspects of this compound is its potential to act as a scaffold for the development of novel bioactive molecules. Researchers have been exploring its derivatives to enhance its pharmacological properties, including solubility, bioavailability, and metabolic stability. The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising analogs, which could lead to the discovery of new therapeutic agents.
In the context of current biomedical research, compounds like 1823266-65-4 are being evaluated for their efficacy in treating chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Preliminary in vitro studies have demonstrated that this compound can inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways. Additionally, its ability to scavenge reactive oxygen species has raised hopes for its application in anti-aging therapies.
The synthesis of 1823266-65-4 involves a series of multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry.
From a regulatory perspective, the characterization of 1823266-65-4 has been conducted in compliance with international standards for safety and quality. Detailed analytical data, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, have been generated to confirm its identity and purity. These data are essential for submitting regulatory dossiers if the compound is to be commercialized for therapeutic use.
The potential applications of CJJLPBIOTMPNRZ-UHFFFAOYSA-N extend beyond traditional pharmaceuticals. Researchers are investigating its use in agrochemicals and materials science, where its unique chemical properties could lead to innovative solutions. For instance, its ability to form stable complexes with metal ions might make it useful in developing new catalysts or corrosion inhibitors.
As our understanding of biological systems continues to evolve, compounds like 1823266-65-4 will play an increasingly important role in drug development. The integration of artificial intelligence (AI) and machine learning (ML) into chemical research has further enhanced our ability to predict and design bioactive molecules. These technologies are being used to identify new derivatives of CJJLPBIOTMPNRZ-UHFFFAOYSA-N that could improve its therapeutic potential.
In conclusion, the compound with CAS number 1823266-65-4 and product name CJJLPBIOTMPNRZ-UHFFFAOYSA-N represents a significant advancement in chemical and biomedical research. Its unique structural properties and potential applications make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its capabilities, we can expect further breakthroughs that will benefit human health and industrial applications alike.
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